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Compound of Interest

Compound Name: Savoxepin mesylate

Cat. No.: B610699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Savoxepin, a tetracyclic cyano-dibenzoxepino-azepine derivative, is a potent antidopaminergic

agent.[1] This technical guide provides a comprehensive overview of the available information

on Savoxepin mesylate, including its chemical identity, and delves into the broader

pharmacological context of its mechanism of action as a dopamine D2 receptor antagonist.

Due to the limited publicly available data specific to Savoxepin, this guide supplements known

information with established principles and experimental protocols relevant to its drug class.

Chemical Identity and Molecular Structure
Savoxepin mesylate is identified by the following chemical and structural information.
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Identifier Value

CAS Number 79262-47-8[1][2][3][4]

Molecular Formula C₂₆H₃₀N₂O₄S

Molecular Weight 466.59 g/mol

IUPAC Name

18-(cyclopentylmethyl)-8-oxa-18-

azatetracyclo[13.5.0.0²,⁷.0⁹,¹⁴]icosa-

1(15),2(7),3,5,9,11,13-heptaene-4-

carbonitrile;methanesulfonic acid

Synonyms CGP-19486A, Savoxepin mesilate

Molecular Structure:

[Chemical Structure of Savoxepin Mesylate]

Figure 1: Molecular Structure of Savoxepin Mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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